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Introduction
C12-15 Pareth-2 is a non-ionic surfactant belonging to the alcohol ethoxylate family. It is

synthesized by the ethoxylation of a mixture of synthetic C12 to C15 fatty alcohols, with an

average of two moles of ethylene oxide per mole of alcohol.[1][2] This class of surfactants is

widely utilized in various industrial and commercial applications, including detergents, cleaners,

and personal care products, owing to its emulsifying, wetting, and dispersing properties.[3][4] In

the pharmaceutical field, understanding the physicochemical behavior of surfactants like C12-
15 Pareth-2 in aqueous solutions is critical for formulation development, particularly for drug

solubilization and delivery systems.[1] This technical guide provides an in-depth overview of the

core physicochemical properties of C12-15 Pareth-2 in aqueous environments, detailed

experimental protocols for their determination, and visual representations of experimental

workflows and property interdependencies.

Physicochemical Data Summary
Quantitative data for the specific C12-15 Pareth-2 ethoxylate is not readily available in publicly

accessible literature. The properties of alcohol ethoxylates are highly dependent on the length

of both the hydrophobic alkyl chain and the hydrophilic polyethylene oxide chain.[5] Therefore,

for illustrative purposes, this table includes data for closely related nonionic surfactants.

Researchers should consider this as a general reference and are encouraged to perform

specific measurements for their particular C12-15 Pareth-2 sample.
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Physicochemi
cal Property

C12-15 Pareth-
2

C12-15 Alcohol
(Precursor)

C12-15 Pareth-
12

C12E2
(Representativ
e)

CAS Number 68131-39-5[6] 68131-39-5[7] 68131-39-5[8] 3055-93-4

Molecular

Formula

(C2H4O)2(CH2)

11-14CH3OH

(average)

C12H26O to

C15H32O

(C2H4O)12(CH2

)11-14CH3OH

(average)

C16H34O3

Appearance at

25°C
Not specified

Colorless

Liquid[7]

White waxy

solid[9]
Not specified

Melting Point

(°C)
~25[6] 6[7] Not specified Not specified

Density (g/cm³) ~0.93[6] 0.8348[7] Not specified Not specified

Water Solubility Not specified
2.7 mg/L at

20°C[7]
Not specified

Forms various

phases with

water[10]

Critical Micelle

Concentration

(CMC)

Data not

available
Not applicable

Data not

available

Data not

available in

retrieved results

Surface Tension

at CMC (mN/m)

Data not

available
Not applicable

Data not

available

Data not

available in

retrieved results

Cloud Point (°C)
Data not

available
Not applicable

63-66 (in 1%

aqueous

solution)[9]

Phase

separation

occurs with

increasing

temperature[10]

Krafft Point (°C)

Not typically

observed for

ethoxylates[11]

Not applicable

Not typically

observed for

ethoxylates[11]

Not typically

observed for

ethoxylates[11]
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The following are detailed methodologies for determining the key physicochemical properties of

non-ionic surfactants like C12-15 Pareth-2 in aqueous solutions.

Determination of Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles form.[12] This value is a crucial indicator of a surfactant's efficiency.

Method: Surface Tensiometry (Wilhelmy Plate or Du Noüy Ring Method)

Principle: The surface tension of a surfactant solution decreases with increasing

concentration until the CMC is reached, after which it remains relatively constant.[12][13]

Apparatus: A force tensiometer (e.g., Krüss or Attension) equipped with a Wilhelmy plate or a

Du Noüy ring.[14]

Procedure:

Prepare a stock solution of C12-15 Pareth-2 in deionized water.

Create a series of dilutions from the stock solution to cover a wide range of

concentrations, both below and above the expected CMC.

Measure the surface tension of each solution using the tensiometer. Ensure the measuring

probe is clean and the sample temperature is controlled.[15]

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined from the intersection of the two linear portions of the plot.[12][16]

Measurement of Surface Tension
Surface tension is the force per unit length at the surface of a liquid, which a surfactant is

designed to reduce.

Method: Bubble Pressure Tensiometry
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Principle: This dynamic method measures the maximum pressure required to form a gas

bubble at the tip of a capillary immersed in the liquid. This pressure is related to the surface

tension.[17]

Apparatus: A bubble pressure tensiometer (e.g., SITA).

Procedure:

Calibrate the instrument with a liquid of known surface tension (e.g., pure water).

Place the C12-15 Pareth-2 solution in the sample vessel.

Immerse the capillary tip to a defined depth.

The instrument will automatically generate bubbles at a controlled rate and measure the

maximum pressure.

The surface tension is calculated by the instrument's software. This method is particularly

useful for measuring dynamic surface tension at different surface ages.[17]

Determination of Cloud Point
The cloud point is the temperature at which a non-ionic surfactant solution becomes cloudy as

it is heated, due to phase separation.[18][19]

Method: Visual Observation

Principle: The solubility of ethoxylated non-ionic surfactants in water decreases with

increasing temperature. The cloud point is the temperature at which the surfactant solution

becomes visibly turbid.[11][20]

Apparatus: A controlled temperature water bath, a thermometer, and sealed test tubes.

Procedure:

Prepare a 1% (w/w) solution of C12-15 Pareth-2 in deionized water in a sealed test tube.

Place the test tube in the water bath and begin to heat slowly (e.g., 1°C/minute).[20]
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Continuously stir the solution and monitor for the first sign of turbidity.

The temperature at which the solution becomes cloudy is the cloud point.

To confirm, cool the solution until it becomes clear again. The process should be

reversible.[20][21]

Determination of Krafft Point
The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal

to its CMC. For most non-ionic ethoxylated surfactants like C12-15 Pareth-2, a Krafft point is

not observed as their solubility decreases with increasing temperature.[11] Instead of

crystallizing, they phase-separate at the cloud point.

Visualizations
Experimental Workflow
The following diagram illustrates a typical experimental workflow for the characterization of the

physicochemical properties of C12-15 Pareth-2 in aqueous solutions.
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Experimental workflow for physicochemical characterization.
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This diagram illustrates the logical relationships between the key physicochemical properties of

a surfactant in an aqueous solution.
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Interrelation of surfactant physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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